Cas no 1133210-23-7 ((R)-Cetirizine-d4 Dihydrochloride)

(R)-Cetirizine-d4 Dihydrochloride is a deuterated form of (R)-cetirizine, a selective histamine H1-receptor antagonist. The incorporation of four deuterium atoms enhances metabolic stability, making it a valuable internal standard for quantitative LC-MS/MS analysis in pharmacokinetic and bioequivalence studies. This isotopically labeled compound ensures high precision and accuracy by minimizing interference from endogenous analytes. Its dihydrochloride salt form improves solubility and handling in analytical applications. The chiral purity of the (R)-enantiomer allows for stereospecific investigations, supporting research in allergy and immunology. This compound is particularly useful in method development and validation for compliance with regulatory guidelines.

(R)-Cetirizine-d4 Dihydrochloride structure

1133210-23-7 structure

Product Name:(R)-Cetirizine-d4 Dihydrochloride

CAS No:1133210-23-7

MF:C₂₁H₂₁D₄ClN₂O₃

MW:392.912

CID:4554415

PubChem ID:25230784

Update Time:2025-06-07

(R)-Cetirizine-d4 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-Cetirizine-d4 Dihydrochloride
- 2-[2-[4-[(R)-(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy-d4]acetic Acid Dihydrochloride; (-)-Cetirizine-d4 Dihydrochloride; Levocetirizine-d4 Dihydrochloride;
- CS-0643388
- levocetirizine-d4
- HY-B0814S1
- 1133210-23-7
- 2-[2-[4-[(R)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]-1,1,2,2-tetradeuterioethoxy]acetic acid
- Inchi： InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)/t21-/m1/s1/i14D2,15D2
- InChI Key： ZKLPARSLTMPFCP-KNFDVUFYSA-N
- SMILES： C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl

Computed Properties

Exact Mass: 392.1804773g/mol
Monoisotopic Mass: 392.1804773g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 8
Complexity: 443
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 53Å²

(R)-Cetirizine-d4 Dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C281108-1mg	(R)-Cetirizine-d4 Dihydrochloride	1133210-23-7	1mg	$ 269.00	2023-09-08
TRC	C281108-10mg	(R)-Cetirizine-d4 Dihydrochloride	1133210-23-7	10mg	$ 2101.00	2023-09-08
A2B Chem LLC	AW55529-1mg	(R)-Cetirizine-d4 Dihydrochloride	1133210-23-7	1mg	$382.00	2024-04-20
A2B Chem LLC	AW55529-10mg	(R)-Cetirizine-d4 Dihydrochloride	1133210-23-7	10mg	$2161.00	2024-04-20